Cas no 309925-04-0 (4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid)

• Product Name: 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid
• CAS No: 309925-04-0
• MF: C₁₈H₁₃NO₆
• MW: 339.298925161362
• CID: 6525119
• Update Time: 2025-10-29

4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid
• Benzoic acid, 4-[[(6-methoxy-2-oxo-2H-1-benzopyran-3-yl)carbonyl]amino]-

• Inchi： 1S/C18H13NO6/c1-24-13-6-7-15-11(8-13)9-14(18(23)25-15)16(20)19-12-4-2-10(3-5-12)17(21)22/h2-9H,1H3,(H,19,20)(H,21,22)
• InChI Key： OTADIZPBPSZBHN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(C2=CC3=CC(OC)=CC=C3OC2=O)=O)C=C1

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Melting Point: >290 °C
• Boiling Point: 678.5±55.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid

4-(6-Methoxy-2-oxo-2H-chromene-3-amido)benzoic Acid (CAS No. 309925-04-0): Properties, Applications, and Market Insights

4-(6-Methoxy-2-oxo-2H-chromene-3-amido)benzoic acid (CAS No. 309925-04-0) is a specialized organic compound with a unique molecular structure that combines a coumarin derivative with a benzoic acid moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug development and functional materials. The 6-methoxy-2-oxo-2H-chromene core is a key structural feature, contributing to its biological activity and photophysical properties.

The growing interest in coumarin-based compounds like 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid stems from their diverse pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial effects. Researchers are particularly focused on exploring its potential as a fluorescence probe or photosensitizer in biomedical imaging and photodynamic therapy. The compound's benzoic acid moiety further enhances its solubility and interaction with biological targets, making it valuable for drug design.

In material science, 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid is being investigated for its potential in organic electronics and smart materials. Its conjugated system and ability to form hydrogen bonds make it suitable for applications in organic light-emitting diodes (OLEDs) and sensors. The compound's thermal stability and optical properties are key factors driving research in this area.

The synthesis of 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid typically involves the coupling of 6-methoxy-2-oxo-2H-chromene-3-carboxylic acid with 4-aminobenzoic acid through amide bond formation. Recent advances in green chemistry have led to more efficient and environmentally friendly synthetic routes, addressing concerns about sustainability in chemical production.

Market analysis indicates growing demand for specialty chemicals like 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid, particularly in the pharmaceutical and advanced materials sectors. The compound's CAS number 309925-04-0 serves as a unique identifier in global chemical databases, facilitating research collaboration and regulatory compliance. Current research trends focus on optimizing its biological activity and exploring novel applications in drug delivery systems.

Quality control of 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research and potential commercial applications. Storage recommendations typically suggest protection from light and moisture to maintain stability.

Future research directions for 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid include structure-activity relationship studies to enhance its therapeutic potential and investigations into its molecular interactions with biological targets. The compound's versatility makes it a promising candidate for multifunctional materials that combine therapeutic and diagnostic capabilities.

For researchers working with CAS 309925-04-0, proper handling procedures should be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, good laboratory practices should always be observed when handling any chemical substance.

The intellectual property landscape surrounding 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid includes patents covering its synthesis methods and specific applications. Companies and research institutions are actively investigating its commercial potential, particularly in targeted drug delivery and bioimaging technologies.

In conclusion, 4-(6-methoxy-2-oxo-2H-chromene-3-amido)benzoic acid represents an important class of functionalized coumarin derivatives with wide-ranging applications in medicine and materials science. Its unique structural features and adaptable properties make it a valuable compound for ongoing research and development efforts in these fields.